Cas no 91748-22-0 (5-[4'-(Trifluoromethyl)[1,1'-biphenyl]-2-yl]-2H-tetrazole)

• Product Name: 5-[4'-(Trifluoromethyl)[1,1'-biphenyl]-2-yl]-2H-tetrazole
• CAS No: 91748-22-0
• MF: C₁₄H₉F₃N₄
• MW: 290.243272542953
• CID: 2845285
• PubChem ID: 71328462
• Update Time: 2025-04-21

5-[4'-(Trifluoromethyl)[1,1'-biphenyl]-2-yl]-2H-tetrazole Chemical and Physical Properties

Names and Identifiers

• 5-[4'-(Trifluoromethyl)[1,1'-biphenyl]-2-yl]-2H-tetrazole
• DTXSID70757413
• 91748-22-0

• Inchi： 1S/C14H9F3N4/c15-14(16,17)10-7-5-9(6-8-10)11-3-1-2-4-12(11)13-18-20-21-19-13/h1-8H,(H,18,19,20,21)
• InChI Key： XIWDDBIVCWTYDD-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C1=CC=CC=C1C1N=NNN=1)(F)F

Computed Properties

• Exact Mass: 290.07793079Da
• Monoisotopic Mass: 290.07793079Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 54.5Ų